Cas no 61416-98-6 (4,5-Pyrimidinedicarboxylic acid, 6-methyl-2-phenyl-)

• Product Name: 4,5-Pyrimidinedicarboxylic acid, 6-methyl-2-phenyl-
• CAS No: 61416-98-6
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 480239
• PubChem ID: 12301270
• Update Time: 2025-04-19

4,5-Pyrimidinedicarboxylic acid, 6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinedicarboxylic acid, 6-methyl-2-phenyl-
• 6-Methyl-2-phenyl-4,5-pyrimidinedicarboxylic acid
• 6-methyl-2-phenylpyrimidine-4,5-dicarboxylic acid
• DTXSID70486498
• 61416-98-6

• Inchi： 1S/C13H10N2O4/c1-7-9(12(16)17)10(13(18)19)15-11(14-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,16,17)(H,18,19)
• InChI Key： YBKUDFKURJNQIL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 258.0641
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.38